Cas no 21532-38-7 (2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid)

• Product Name: 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid
• CAS No: 21532-38-7
• MF: C₁₀H₁₄O₇
• MW: 246.213963985443
• CID: 4779227
• Update Time: 2025-06-14

2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid
• 2-Methyl-5-((1S,2R,3R)-1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic acid
• HMS1783H16
• NE60605
• Z94601316
• 1,4-Anhydro-2-carboxy-2,3-dideoxy-1-methylocta-1,3-dienitol
• 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid

• Inchi： 1S/C10H14O7/c1-4-5(10(15)16)2-7(17-4)9(14)8(13)6(12)3-11/h2,6,8-9,11-14H,3H2,1H3,(H,15,16)
• InChI Key： QCJQVLKXEYQMLF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C=C1C(C(C(CO)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: -1.8
• Topological Polar Surface Area: 131

Additional information on 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid

Exploring the Properties and Applications of 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid (CAS No. 21532-38-7)

2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid, with the CAS number 21532-38-7, is a fascinating compound that has garnered attention in various scientific and industrial fields. This furan derivative is characterized by its unique molecular structure, which includes a furan ring substituted with a methyl group and a tetrahydroxybutyl side chain, along with a carboxylic acid functional group. The presence of multiple hydroxyl groups and a carboxylic acid moiety makes this compound highly polar and reactive, opening doors to numerous applications in organic synthesis, pharmaceutical research, and material science.

One of the most intriguing aspects of 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid is its potential role in green chemistry. As the world shifts toward sustainable practices, researchers are increasingly interested in compounds that can be derived from renewable resources. Furan derivatives, in particular, are often sourced from biomass, making them attractive candidates for eco-friendly applications. The compound's CAS No. 21532-38-7 is frequently searched in databases related to bio-based chemicals and sustainable materials, reflecting its relevance in this growing field.

In the realm of pharmaceutical research, 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid has been studied for its potential bioactive properties. The compound's structure suggests it may interact with biological systems in unique ways, possibly serving as a building block for drug discovery. Researchers are particularly interested in its ability to form hydrogen bonds, which could enhance its solubility and bioavailability. These characteristics make it a promising candidate for the development of new therapeutic agents, especially in areas like anti-inflammatory and antioxidant therapies.

The compound's CAS number 21532-38-7 is also associated with inquiries about its synthetic pathways and derivatives. Chemists often explore modifications to the furan ring or the hydroxyl groups to tailor the compound's properties for specific applications. For instance, esterification or etherification of the hydroxyl groups could yield derivatives with improved stability or altered reactivity. Such modifications are crucial for expanding the compound's utility in industrial processes or specialty chemicals.

Another area where 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid shows promise is in material science. The compound's ability to form hydrogen bonds and its polyfunctional nature make it a potential candidate for designing advanced polymers or nanomaterials. Researchers are investigating its incorporation into biodegradable plastics or composite materials, where its unique properties could enhance performance while aligning with environmental goals. Searches for CAS No. 21532-38-7 in material science databases highlight its growing importance in this field.

From an analytical chemistry perspective, 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid presents interesting challenges and opportunities. Its polar nature requires specialized techniques for chromatographic separation and spectroscopic analysis. Advanced methods like HPLC and NMR spectroscopy are often employed to characterize the compound and its derivatives. These analytical insights are vital for ensuring purity and consistency in research and industrial applications.

In conclusion, 2-Methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylic Acid (CAS No. 21532-38-7) is a versatile compound with significant potential across multiple disciplines. Its relevance to green chemistry, pharmaceutical research, and material science underscores its importance in contemporary scientific inquiry. As interest in sustainable and bio-based solutions grows, this compound is likely to remain a focal point for innovation and discovery. Whether you're a researcher, chemist, or industry professional, understanding the properties and applications of this unique furan derivative can provide valuable insights for your work.